Cas no 1196152-89-2 (1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride)
1196152-89-2 structure
Product Name:1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
CAS No:1196152-89-2
MF:C8H8ClF6N3
MW:295.612641334534
CID:2616532
Update Time:2023-08-07
1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-[4,6-bis(trifluoromethyl)pyrimidin-2-yl]ethanamine,hydrochloride
- 1-(4,6-BIS(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)ETHANAMINE HYDROCHLORIDE
- AB63233
- 1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
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- Inchi: 1S/C8H7F6N3.ClH/c1-3(15)6-16-4(7(9,10)11)2-5(17-6)8(12,13)14;/h2-3H,15H2,1H3;1H
- InChI Key: POQHZPRVGGMSLN-UHFFFAOYSA-N
- SMILES: Cl.FC(C1=CC(C(F)(F)F)=NC(C(C)N)=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 241
- Topological Polar Surface Area: 51.8
1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Wan Lab Chip, 2020,20, 4528-4538
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